![B1575456 Small subunit processome component 20 homolog (626-634)](/img/no-structure.png)
Small subunit processome component 20 homolog (626-634)
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Description
Small subunit processome component 20 homolog
Scientific Research Applications
Structure and Assembly of the Small Subunit Processome
- The small subunit processome is critical in the earliest stages of eukaryotic small ribosomal subunit formation. A study by Barandun et al. (2017) presents the cryo-EM structure of this complex, highlighting its role in encapsulating the 18S rRNA precursor and 15 ribosomal proteins. This structure is significant in understanding the molecular mechanisms preventing premature formation of central pseudoknots in the small ribosomal subunit.
Role in Ribosome Assembly
- Bernstein et al. (2004) discovered that the small-subunit (SSU) processome plays a dual role in both pre-rRNA processing and ribosome assembly. This study highlights the association of specific ribosomal proteins with the SSU processome, suggesting a complex mechanism for ribosome assembly.
Protein-Protein Interactions within the SSU Processome
- Understanding the protein-protein interactions within the SSU processome is key to elucidating its assembly and function. Lim et al. (2011) emphasized the sparse coverage of the SSU processome protein-protein interaction (PPI) network, indicating the need for more comprehensive studies in this area.
Implications in Genetic Diseases
- Freed & Baserga (2010) explored the role of the SSU processome in genetic diseases like North American Indian childhood cirrhosis (NAIC). They suggest that mutations in SSU processome proteins can disrupt ribosome biogenesis, leading to disease.
Evolutionary Insights
- The evolution of the SSU processome was explored by Feng et al. (2013). They found that the majority of yeast SSU processome proteins possess homologs in various eukaryotic lineages, indicating its ubiquity and evolutionary importance.
Link to RNA Polymerase I Transcription
- A study by Gallagher et al. (2004) demonstrated that components of the SSU processome also play a crucial role in rRNA transcription, linking two fundamental processes in eukaryotic cells.
Role in rRNA Processing
- Huang et al. (2010) focused on the SSU processome's essential function in rRNA processing, specifically how disruptions in protein interactions within the complex can impact rRNA biosynthesis.
Interactions within UtpB Subcomplex
- Champion et al. (2008) investigated the UtpB subcomplex of the SSU processome, shedding light on the intricate interactions essential for pre-rRNA processing and cell growth.
Implications for Ribosome Biogenesis Research
- Phipps et al. (2011) provided a comprehensive review of the components of ribosome biogenesis, emphasizing the small ribosomal subunit and the significance of the SSU processome in understanding the molecular mechanisms of ribosome synthesis.
Mechanistic Insights into SSU Processome Function
- Wehner et al. (2002) explored the regulatory and mechanistic roles of specific proteins within the SSU processome, contributing to our understanding of its function in pre-rRNA processing.
Properties
sequence |
ALMELFPKL |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Small subunit processome component 20 homolog (626-634) |
Origin of Product |
United States |
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